Cas no 69839-68-5 (16-Mercaptohexadecanoic acid)

• Product Name: 16-Mercaptohexadecanoic acid
• CAS No: 69839-68-5
• Molecular Formula: C₁₆H₃₂O₂S
• Molecular Weight: 288.48900
• CID: 500511
• PubChem ID: 329760594

16-Mercaptohexadecanoic acid Properties

Names and Identifiers

• Hexadecanoic acid,16-mercapto-
• MHDA
• 16-mercapto-palmitic acid
• 11-mercaptohexadecanoic acid
• 16-Mercaptohexadecanoic acid solution
• NanoThinks(TM) ACID16
• 16-Mercaptohexadecanoic acid
• 16-sulfanylhexadecanoic acid
• AMY37962
• DTXSID00393287
• AKOS015856333
• MFCD00674018
• M-2590
• D70988
• Hexadecanoic acid, 16-mercapto-
• 16-Mercaptohexadecanoic acid, 90%
• 16-Mercaptohexadecanoic acid, 99%
• INOAASCWQMFJQA-UHFFFAOYSA-N
• BS-17454
• SCHEMBL49347
• C16H32O2S
• 69839-68-5
• DTXCID90344147
• 16-MERCAPTOHEXADECANOICACID
• 16-MHA cpd

• MDL： MFCD00674018
• InChIKey： INOAASCWQMFJQA-UHFFFAOYSA-N
• Inchi： InChI=1S/C16H32O2S/c17-16(18)14-12-10-8-6-4-2-1-3-5-7-9-11-13-15-19/h19H,1-15H2,(H,17,18)
• SMILES： C(CCCCCCCC(=O)O)CCCCCCCS

Computed Properties

• Exact Mass: 288.21200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 15
• Monoisotopic Mass: 288.212
• Heavy Atom Count: 19
• Complexity: 195
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.7
• Topological Polar Surface Area: 38.3A^2

Experimental Properties

• LogP: 5.46220
• PSA: 76.10000
• Refractive Index: 1.48
• Boiling Point: 421.7°C at 760 mmHg
• Melting Point: 65-69 °C
• Flash Point: 52 °F
• Density: 0.787 g/mL at 25 °C

16-Mercaptohexadecanoic acid Security Information

• WGK Germany：3
• Safety Instruction： S; S7; S16
• Risk Phrases：R11
• Dangerous goods sign：
• Hazardous Material transportation number：UN 1170 3/PG 2
• Hazard Statement： H413
• Storage Condition：2-8°C
• Risk Phrases： 11

16-Mercaptohexadecanoic acid Customs Data

• HS CODE：2930909090
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids